Cas no 61258-70-6 (4-Chloro-7-methyl-1H-indole)

• Product Name: 4-Chloro-7-methyl-1H-indole
• CAS No: 61258-70-6
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD09027024
• CID: 840999
• PubChem ID: 24729284
• Update Time: 2025-04-19

4-Chloro-7-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methyl-1H-indole
• 4-Chloro-7-methylindole
• 1H-Indole, 4-chloro-7-methyl-
• 9165AB
• AK113586
• AB0098182
• Z2469680354
• 61258-70-6
• CS-0102019
• DB-072919
• SY160092
• MFCD09027024
• DTXSID40646683
• SC5073
• DS-6319
• EN300-170898
• AKOS006290811
• Z1198182500
• SCHEMBL6870400

• MDL： MFCD09027024
• Inchi： 1S/C9H8ClN/c1-6-2-3-8(10)7-4-5-11-9(6)7/h2-5,11H,1H3
• InChI Key： VJAIQOKZWGJPDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C=CN2

Computed Properties

• Exact Mass: 165.03500
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 301.7±22.0 °C at 760 mmHg
• Flash Point: 164.7±7.9 °C
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.12970
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-7-methyl-1H-indole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles